[1-(2-chlorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]acetic acid

• IUPAC Name: 2-[1-(2-chlorophenyl)-5-methyltriazol-4-yl]acetic acid
• InChI: InChI=1S/C11H10ClN3O2/c1-7-9(6-11(16)17)13-14-15(7)10-5-3-2-4-8(10)12/h2-5H,6H2,1H3,(H,16,17)
• InChI Key: WGDWFSUTVJTMIB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=NN1C2=CC=CC=C2Cl)CC(=O)O
• Molecular Formula: C11H10ClN3O2
• Molecular Weight: 251.67 g/mol

Description

[1-(2-chlorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]acetic acid, also known as CTAA, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. CTAA is a triazole derivative that has shown promising results in various fields of study, including medicinal chemistry, pharmacology, and biochemistry. In

Mechanism of Action

The mechanism of action of [1-(2-chlorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]acetic acid is not fully understood, but it is believed to involve the inhibition of key enzymes and proteins involved in various biological processes. [1-(2-chlorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]acetic acid has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been shown to inhibit the growth of fungi and bacteria by disrupting their cell membranes and interfering with their metabolic pathways.
Biochemical and Physiological Effects:
[1-(2-chlorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]acetic acid has been shown to have various biochemical and physiological effects, including the inhibition of key enzymes and proteins involved in various biological processes. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. [1-(2-chlorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]acetic acid has also been shown to inhibit the growth of fungi and bacteria by disrupting their cell membranes and interfering with their metabolic pathways. In addition, [1-(2-chlorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]acetic acid has been shown to have antioxidant and anti-inflammatory properties, making it a potential therapeutic agent for various diseases.

Advantages and Limitations for Lab Experiments

The advantages of using [1-(2-chlorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]acetic acid in lab experiments include its high purity, stability, and low toxicity. [1-(2-chlorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]acetic acid is also relatively easy to synthesize, making it a cost-effective option for researchers. However, the limitations of using [1-(2-chlorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]acetic acid in lab experiments include its limited solubility in water, which can make it difficult to work with in certain experiments. In addition, the mechanism of action of [1-(2-chlorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]acetic acid is not fully understood, which can make it difficult to design experiments that target specific biological processes.

Future Directions

There are several future directions for the study of [1-(2-chlorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]acetic acid. One potential area of research is the development of [1-(2-chlorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]acetic acid-based drugs for the treatment of cancer, fungal infections, and bacterial infections. Another potential area of research is the development of [1-(2-chlorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]acetic acid-based fluorescent probes for the detection of metal ions in biological systems. In addition, further studies are needed to fully understand the mechanism of action of [1-(2-chlorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]acetic acid and its potential applications in various fields of study.
Conclusion:
In conclusion, [1-(2-chlorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]acetic acid is a promising compound that has shown potential applications in various fields of scientific research. Its synthesis method has been optimized to increase yield and purity, making it suitable for various applications. [1-(2-chlorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]acetic acid has been extensively studied for its potential use as a therapeutic agent for cancer, fungal infections, and bacterial infections. Future studies are needed to fully understand the mechanism of action of [1-(2-chlorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]acetic acid and its potential applications in various fields of study.

Scientific Research Applications

[1-(2-chlorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]acetic acid has been extensively studied for its potential applications in medicinal chemistry, pharmacology, and biochemistry. It has been shown to exhibit anticancer, antifungal, and antibacterial properties, making it a promising candidate for drug discovery. [1-(2-chlorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]acetic acid has also been studied for its potential use as a fluorescent probe for detecting metal ions in biological systems. In addition, [1-(2-chlorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]acetic acid has been shown to have antioxidant and anti-inflammatory properties, making it a potential therapeutic agent for various diseases.